1-(Aminomethyl)-3-(trifluoromethyl)cyclohexan-1-ol hydrochloride
Overview
Description
“1-(Aminomethyl)-cyclohexan-1-ol hydrochloride” is a chemical compound with the molecular formula C7H15ClNO . It appears as a white to grey-beige powder .
Molecular Structure Analysis
The InChI Key for this compound is FPVJGAVWTOENOY-UHFFFAOYSA-N . The SMILES representation is [Cl].NCC1(O)CCCCC1 .Physical And Chemical Properties Analysis
This compound is a powder that is white to grey-beige in color . It has a molecular weight of 165.67 g/mol .Scientific Research Applications
Synthesis and Structural Insights
Research on compounds structurally similar to 1-(Aminomethyl)-3-(trifluoromethyl)cyclohexan-1-ol hydrochloride has explored their synthesis and molecular structures. For instance, studies have elucidated the synthesis of 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one, showcasing their role as reactive intermediates in organic and heterocyclic compound synthesis containing a trifluoromethyl group (Fadeyi & Okoro, 2008). Additionally, studies on the synthesis and properties of organosoluble polyimides based on cyclohexane cardo groups substituted with a trifluoromethyl group have revealed their excellent solubility, good mechanical properties, and thermal stability (Yang, Su, & Hsiao, 2004).
Reactivity and Chemical Interactions
Explorations into the chemical reactivity and interactions of related structures have been detailed, such as the aminomethylation of electron-rich aromatics with an N-silyl-N,O-acetal catalyzed by a metal triflate-TMSCl system, facilitating the synthesis of aromatic primary amines and 1-aryl-trichloroethylamines (Sakai, Hirasawa, Hamajima, & Konakahara, 2003). Furthermore, the synthesis of fluorinated cyclic s-trans vinylogous acid and amide ester derivatives demonstrates the creation of novel synthetically useful trifluoromethyl building blocks (Okoro, Fadeyi, Jackson, Richmond, & Farmer, 2006).
Molecular and Material Applications
Research has delved into the molecular and material applications of related structures. For instance, investigations into the synthesis, characterization, and selective xanthine oxidase inhibitory studies of transition metal complexes reveal the potential of these compounds in the field of bioinorganic chemistry and medicinal applications (Ikram et al., 2015). Additionally, the efficient approach for regioselective synthesis of new trifluoromethyl-substituted spirotetracyclic isoxazolines and isoxazoles signifies advancements in the synthesis of complex molecular structures (Bonacorso et al., 2017).
properties
IUPAC Name |
1-(aminomethyl)-3-(trifluoromethyl)cyclohexan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14F3NO.ClH/c9-8(10,11)6-2-1-3-7(13,4-6)5-12;/h6,13H,1-5,12H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTYFWXMVARDHMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)(CN)O)C(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClF3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803590-25-1 |
Source
|
| Record name | 1-(aminomethyl)-3-(trifluoromethyl)cyclohexan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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